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Compound of Interest

Compound Name: Cl-PEG6-acid

Cat. No.: B8227384 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of Cl-PEG6-acid, a

PEG-based PROTAC linker. Adherence to these guidelines is crucial due to the compound's

potential hazards.

Chemical and Physical Properties
A summary of the key properties of Cl-PEG6-acid is presented below. Understanding these

characteristics is the first step in safe handling and disposal.

Property Value

Chemical Formula C14H27ClO8

Molecular Weight 358.81 g/mol

Appearance Liquid (Colorless to light yellow)[1]

CAS Number 2365309-92-6[1][2]

Density 1.181±0.06 g/cm3 [1]

Storage Conditions

Pure form: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[1]
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Hazard Identification and Safety Precautions
According to its Safety Data Sheet (SDS), Cl-PEG6-acid presents the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.

Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.

Given these hazards, the following personal protective equipment (PPE) and handling

precautions are mandatory:

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory. Avoid release to the environment.

Step-by-Step Disposal Protocol
The primary directive for the disposal of Cl-PEG6-acid is to dispose of the contents and

container to an approved waste disposal plant. This means it should not be discarded down the

drain or in regular trash. The following protocol outlines the necessary steps to ensure safe and

compliant disposal.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "Cl-PEG6-acid and related waste."

This container should be used for the pure compound, any solutions containing it, and any

materials contaminated with it (e.g., pipette tips, gloves, paper towels).

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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2. Containerization:

Use a chemically compatible and leak-proof container. A high-density polyethylene (HDPE)

or glass container is generally suitable.

Ensure the container is in good condition with a secure-fitting cap.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

3. Labeling:

Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Cl-PEG6-acid"

The concentration and quantity of the waste

The associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life")

The date the waste was first added to the container

Your name, lab number, and contact information

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Store away from incompatible materials.

Ensure the storage area has secondary containment to capture any potential leaks.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.
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Follow all institutional procedures for waste manifest documentation and handover.

In Case of a Spill:

In the event of an accidental release, the following measures should be taken:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment (PPE) as described above.

Prevent the spill from entering drains or water courses.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or

earth).

Collect the spilled material and absorbent into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cl-PEG6-acid.

Waste Generation Waste Collection & Segregation Final Disposal

Generate Cl-PEG6-acid Waste
(Unused reagent, contaminated materials)

Segregate into a dedicated,
properly labeled waste container

 Collect Store waste container in a
designated, secure area

 Seal & Store Contact Environmental Health & Safety (EHS)
or approved waste vendor

 Arrange Pickup Complete paperwork and
hand over waste for disposal

 Schedule Professional Disposal
(Incineration or landfill at a

permitted facility)

 Transfer
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Caption: Workflow for the safe disposal of Cl-PEG6-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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